Cas no 2097997-16-3 (1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol)

• Product Name: 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol
• CAS No: 2097997-16-3
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 5724927
• PubChem ID: 121201772
• Update Time: 2025-05-26

1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026709932
• 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol
• 1-[1-(6-chloropyrimidin-4-yl)piperidin-2-yl]ethanol
• F1907-5519
• starbld0024568
• 2097997-16-3
• 2-Piperidinemethanol, 1-(6-chloro-4-pyrimidinyl)-α-methyl-

• Inchi： 1S/C11H16ClN3O/c1-8(16)9-4-2-3-5-15(9)11-6-10(12)13-7-14-11/h6-9,16H,2-5H2,1H3
• InChI Key： XHBPSBDPFRZRIY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCCCC1C(C)O

Computed Properties

• Exact Mass: 241.0981898g/mol
• Monoisotopic Mass: 241.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 410.7±30.0 °C at 760 mmHg
• Flash Point: 202.2±24.6 °C
• pka: 15.15±0.20(Predicted)
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol

Comprehensive Analysis of 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol (CAS No. 2097997-16-3): Structure, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol (CAS No. 2097997-16-3) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine-pyrimidine hybrid structure, is increasingly studied for its potential in drug discovery and material science. The presence of both chloropyrimidine and hydroxyethyl functional groups contributes to its versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The structural complexity of 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol allows for diverse applications. Researchers have explored its role in modulating biological targets, particularly in the development of kinase inhibitors and antimicrobial agents. The 6-chloropyrimidine moiety is known to enhance binding affinity to enzymatic pockets, while the piperidine-ethanol backbone improves solubility—a critical factor in bioavailability optimization. Recent studies highlight its utility in fragment-based drug design (FBDD), addressing challenges like drug resistance and selectivity.

From a synthetic perspective, the compound’s C-N coupling and hydroxyl group offer multiple derivatization pathways. This aligns with the growing demand for green chemistry approaches, as the molecule can be functionalized using catalytic methods that minimize waste. Industry trends also indicate its relevance in high-throughput screening (HTS) libraries, where its scaffold serves as a template for generating novel bioactive molecules.

Beyond pharmaceuticals, CAS No. 2097997-16-3 has garnered attention in materials science. Its heterocyclic framework exhibits promising electronic properties, making it a candidate for organic semiconductors or ligand design in catalysis. Researchers are investigating its potential in metal-organic frameworks (MOFs) for applications like gas storage or sensors—an area trending in sustainable technology discussions.

To address common queries from the scientific community: How to synthesize 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol? Key protocols involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions. Another frequent question—What are the spectroscopic properties of this compound?—can be answered by its distinct NMR peaks (e.g., downfield shifts for pyrimidine protons) and mass spectrometry fragmentation patterns.

In conclusion, 1-(1-(6-chloropyrimidin-4-yl)piperidin-2-yl)ethan-1-ol represents a multifaceted tool for modern research. Its intersection with precision medicine, catalysis, and materials innovation underscores its importance. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing global challenges like antimicrobial resistance and renewable energy solutions.